1-((1R,5S)-8-((3-chloro-4-methoxyphenyl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[8-(3-chloro-4-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H21ClN2O5S/c1-26-16-5-4-14(10-15(16)19)27(24,25)21-11-2-3-12(21)9-13(8-11)20-17(22)6-7-18(20)23/h4-5,10-13H,2-3,6-9H2,1H3
• InChI Key: PXZRPIJKURXGMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2C3CCC2CC(C3)N4C(=O)CCC4=O)Cl
• Molecular Formula: C18H21ClN2O5S
• Molecular Weight: 412.9 g/mol

Description

1-((1R,5S)-8-((3-chloro-4-methoxyphenyl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C18H21ClN2O5S and its molecular weight is 412.89. The purity is usually 95%.
BenchChem offers high-quality 1-((1R,5S)-8-((3-chloro-4-methoxyphenyl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1R,5S)-8-((3-chloro-4-methoxyphenyl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Synthesis Techniques

Research has explored the synthesis and stereochemical determination of related compounds, demonstrating the interest in the structural nuances of bicyclic and tricyclic systems. For instance, the synthesis of (1R,3S,5R,6S)-6-acetoxy-3-(4-methylphenylsulfonyloxy)tropane highlights the stereochemistry of similar bicyclic systems, showing the fused piperidine and pyrrolidine rings' conformation and suggesting a methodological approach to synthesizing structurally complex molecules (Li-min Yang et al., 2008).

Advanced Material Applications

Studies have also focused on the development of materials for electronic and photonic applications. For instance, the synthesis of novel conjugated polyelectrolytes for use as an electron transport layer in polymer solar cells leverages the electron-deficient nature of related backbones, indicating potential in improving power conversion efficiency in these devices (Lin Hu et al., 2015).

Medicinal Chemistry Applications

In medicinal chemistry, the stereoselective synthesis of active metabolites for potent kinase inhibitors reflects the critical role of similar structural frameworks in drug development, underscoring the importance of stereochemistry in the biological activity of potential therapeutics (Zecheng Chen et al., 2010).

Novel Synthetic Routes and Potential Applications

The exploration of synthetic routes for creating highly substituted bicyclic moieties, such as azabicyclo[3.2.1]octanes, from precursors like 3-hydroxy-4-pyrones, showcases innovative approaches to accessing structurally diverse compounds with potential applications in natural and non-natural alkaloid synthesis (Antonio Rumbo et al., 1996).